Cas no 1314538-78-7 (tert-butyl N-(thiophen-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(thiophen-3-yl)methylcarbamate
• CAS No: 1314538-78-7
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6072596
• PubChem ID: 63788511
• Update Time: 2025-08-05

tert-butyl N-(thiophen-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(thiophen-3-yl)methylcarbamate
• TERT-BUTYL N-(THIOPHEN-3-YLMETHYL)CARBAMATE(WXC08692)
• TERT-BUTYL N-(THIOPHEN-3-YLMETHYL)CARBAMATE
• tert-butyl (thiophen-3-ylmethyl)carbamate
• Carbamic acid, N-(3-thienylmethyl)-, 1,1-dimethylethyl ester
• EN300-1590243
• 1314538-78-7
• tert-butyl N-[(thiophen-3-yl)methyl]carbamate
• AKOS013100193

• Inchi： 1S/C10H15NO2S/c1-10(2,3)13-9(12)11-6-8-4-5-14-7-8/h4-5,7H,6H2,1-3H3,(H,11,12)
• InChI Key： IXXCPUJNVGXNGT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1C=CSC=1

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Melting Point: 54-56 °C
• Boiling Point: 326.8±25.0 °C(Predicted)
• pka: 12.34±0.46(Predicted)

Additional information on tert-butyl N-(thiophen-3-yl)methylcarbamate

tert-butyl N-(thiophen-3-yl)methylcarbamate: A Comprehensive Overview

The compound with CAS No. 1314538-78-7, commonly referred to as tert-butyl N-(thiophen-3-yl)methylcarbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of carbamic acid, featuring a tert-butyl group and a thiophene moiety, which contributes to its unique chemical properties. Recent studies have highlighted its potential applications in drug delivery systems, polymer chemistry, and as a precursor for advanced materials.

tert-butyl N-(thiophen-3-yl)methylcarbamate is synthesized through a multi-step process involving the reaction of thiophene derivatives with carbamic acid derivatives. The synthesis typically involves nucleophilic substitution or condensation reactions, depending on the specific starting materials and reaction conditions. The presence of the thiophene ring introduces aromaticity and potential for conjugation, which can significantly influence the electronic properties of the molecule. This makes it an interesting candidate for use in organic electronics and optoelectronic devices.

Recent research has focused on the application of tert-butyl N-(thiophen-3-yl)methylcarbamate in drug delivery systems. Its ability to form stable complexes with various drugs has been explored, particularly in the context of improving bioavailability and targeting specific tissues. Studies have shown that the compound can act as a carrier for hydrophobic drugs, enhancing their solubility and stability during transit through biological systems. This property has led to its consideration in the development of nanomedicine platforms.

In addition to its biomedical applications, tert-butyl N-(thiophen-3-yl)methylcarbamate has also been investigated for its role in polymer chemistry. The compound can serve as a building block for constructing functional polymers with tailored properties. For instance, its incorporation into polyurethane matrices has been shown to improve mechanical strength and thermal stability. These findings suggest that it could be used in the production of high-performance materials for industrial applications.

The electronic properties of tert-butyl N-(thiophen-3-yl)methylcarbamate have also been studied extensively. The thiophene moiety contributes to its conjugation capacity, which can be exploited in designing organic semiconductors and light-emitting diodes (OLEDs). Recent experiments have demonstrated that thin films of this compound exhibit promising electrical conductivity and photoluminescence characteristics, making it a potential candidate for next-generation electronic devices.

In terms of environmental impact, tert-butyl N-(thiophen-3-yl)methylcarbamate has been evaluated for its biodegradability and toxicity. Preliminary studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in natural ecosystems. However, further research is needed to fully understand its environmental fate and potential risks to aquatic life.

The synthesis and characterization of tert-butyl N-(thiophen-3-yl)methylcarbamate have been documented in several peer-reviewed journals, highlighting its versatility as a chemical building block. Its ability to participate in various types of chemical reactions makes it an invaluable tool for researchers working on complex molecular architectures. Moreover, its compatibility with modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry facilitates detailed structural elucidation.

In conclusion, tert-butyl N-(thiophen-3-yl)methylcarbamate, with CAS No. 1314538-78-7, is a multifaceted compound with applications spanning drug delivery, polymer chemistry, electronics, and materials science. Its unique combination of chemical properties continues to attract significant research interest, driving advancements in both fundamental understanding and practical applications.